Cas no 6469-87-0 (9H-Thioxanthen-9-one,3-chloro-)

• Product Name: 9H-Thioxanthen-9-one,3-chloro-
• CAS No: 6469-87-0
• MF: C₁₃H₇ClOS
• MW: 246.712081193924
• CID: 517958
• PubChem ID: 80943
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,3-chloro- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,3-chloro-
• 3-Chloro-9H-thioxanthen-9-one
• 3-chlorothioxanthen-9-one

• Inchi： 1S/C13H7ClOS/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7H
• InChI Key： WIRJDTJTGNEUAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C3C=CC=CC=3SC=2C=1)=O

Computed Properties

• Exact Mass: 245.99071
• Monoisotopic Mass: 245.990613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.417
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.696
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes